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Compound of Interest

Compound Name: 4/'-BROMOACETOPHENONE-D7

CAS No.: 1219805-88-5

Cat. No.: B580897

Get Quote

Urgency Level: HIGH (Lachrymator / Alkylating Agent) Scope: Laboratory Scale (mg to g

quantities)

Executive Summary & Hazard Architecture
4'-Bromoacetophenone-d7 (CAS: 252945-84-3 for labeled; 99-90-1 for unlabeled) is not merely

a standard organic waste. It is a potent lachrymator (tear gas agent) and a reactive

-halo ketone. Improper disposal does not just violate environmental regulations; it can evacuate
a building if residues off-gas in a trash can.

As a deuterated analog, this compound poses identical chemical hazards to its proteo-form but

carries higher financial inventory value. Treat all waste streams as Hazardous Organic Halides.

The Mechanism of Hazard
To understand the disposal logic, you must understand the toxicity mechanism.

The Threat: The
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-carbon (adjacent to the carbonyl) is highly electrophilic.

The Target: It alkylates cysteine residues on the TRPA1 ion channels in human sensory

nerves.

The Result: Intense pain, tearing, and respiratory distress.

The Solution: Disposal protocols must chemically destroy this electrophilic site before the

waste leaves the fume hood, or contain it so securely that release is impossible.

Pre-Disposal Stabilization (The "In-Hood" Protocol)
CRITICAL: Never place free-flowing liquid or unbagged solid 4'-bromoacetophenone-d7 into a

general waste container.

Scenario A: Glassware & Spill Cleanup (Chemical
Deactivation)
For residual material on glassware or small bench spills, you must chemically neutralize the

alkylating potential. We utilize a Soft Nucleophile Strategy to displace the bromide.

Reagents Required:

Sodium Thiosulfate (

), 5-10% aqueous solution.

Alternative: Ethanolamine (effective but more basic).

Protocol:

Solubilize: Dissolve the residue in a minimal amount of acetone or ethanol.

Treat: Add an excess of the 5-10% Sodium Thiosulfate solution.

Mechanism:[1][2][3][4][5][6][7][8] The thiosulfate anion (

) acts as a soft nucleophile, attacking the
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-carbon and displacing the bromide ion (

). This converts the lachrymator into a non-volatile, water-soluble thiosulfate adduct.

Wait: Allow the mixture to stand for at least 1 hour in the fume hood.

Verify: The solution should no longer possess the sharp, acrid odor of the ketone (Caution:

Test by wafting carefully only after the hour has passed).

Dispose: The resulting mixture is now a non-lachrymatory organic/aqueous waste. Dispose

of it in the Halogenated Solvent Waste stream.

Scenario B: Bulk Material Disposal
For expired vials or significant synthesized quantities (>50 mg), do not attempt open-beaker

neutralization due to exothermic risks.

Segregation: Keep in original glass vial if possible.

Primary Containment: Tighten the cap and seal with Parafilm.

Secondary Containment: Place the vial inside a heavy-duty Ziploc bag or a secondary jar

with vermiculite.

Labeling: Mark the outer container clearly: "LACHRYMATOR - DO NOT OPEN."

Waste Classification & Regulatory Logistics[4][9]
Proper characterization prevents rejection by Environmental Health & Safety (EHS) or external

waste handlers.
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Parameter Classification / Value Operational Note

Waste Stream Halogenated Organic

Must be incinerated. Do not

mix with non-halogenated

solvents if fuel blending is the

goal.[9]

RCRA Status
Characteristic Hazardous

Waste

Likely D001 (Ignitable) or D003

(Reactive) depending on

formulation. Not explicitly P/U

listed, but treated as toxic.

EPA Hazard Code C, T (Corrosive, Toxic)
Causes skin burns and eye

damage.

Compatibility Segregate from Oxidizers
Do not mix with nitric acid or

peroxides.

Deuterium Note Inventory Tagging

Chemically identical to parent

for disposal, but ensure

inventory logs reflect the d7

removal to balance mass

specs.

Operational Workflow (Decision Logic)
The following diagram outlines the decision matrix for handling 4'-bromoacetophenone-d7

waste.
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Waste Generation:
4'-Bromoacetophenone-d7

Waste Type?

Bulk Solid / Liquid
(>50 mg)

Pure Cmpd

Glassware / Spills
(Trace)

Contaminated

1. Seal in Glass
2. Secondary Containment (Bag)

3. Label 'LACHRYMATOR'
Dissolve in Acetone/EtOH

Submit for Lab Pack
(Incineration)

EHS Pickup

Add 10% Sodium Thiosulfate
(Wait 1 Hour)

Odor/TLC Check
(Is lachrymator gone?)

Add more Thiosulfate
Extend Time

Active

Dispose in Halogenated
Solvent Carboy

Neutralized

Click to download full resolution via product page

Figure 1: Decision matrix for the safe disposal of lachrymatory alpha-bromo ketones.
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Emergency Response (Spills)[8]
If a vial of 4'-bromoacetophenone-d7 breaks outside the fume hood:

Evacuate: Clear the immediate area. The lachrymatory effect will be immediate.

PPE: Do not re-enter without Silver Shield (laminate) gloves and a respirator equipped with

Organic Vapor/Acid Gas cartridges. Standard nitrile gloves provide poor protection against

alpha-halo ketones.

Neutralize: Cover the spill with a slurry of vermiculite and sodium thiosulfate solution.

Collect: Scoop into a jar, seal, and label as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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